Cas no 825649-80-7 (Benzoic acid, 2-(4-aminophenoxy)-4-bromo-)
825649-80-7 structure
Product Name:Benzoic acid, 2-(4-aminophenoxy)-4-bromo-
CAS No:825649-80-7
MF:C13H10BrNO3
MW:308.12740278244
CID:687678
PubChem ID:57839210
Update Time:2025-04-19
Benzoic acid, 2-(4-aminophenoxy)-4-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(4-aminophenoxy)-4-bromo-
- 2-(4-aminophenoxy)-4-bromobenzoic acid
- 825649-80-7
- SCHEMBL490103
- 2-(4-Amino-phenoxy)-4-bromo-benzoic acid
- DTXSID60728096
- WOQROCXTIIZWOU-UHFFFAOYSA-N
-
- Inchi: 1S/C13H10BrNO3/c14-8-1-6-11(13(16)17)12(7-8)18-10-4-2-9(15)3-5-10/h1-7H,15H2,(H,16,17)
- InChI Key: WOQROCXTIIZWOU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)O)=C(C=1)OC1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 306.98441g/mol
- Monoisotopic Mass: 306.98441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 72.6Ų
Benzoic acid, 2-(4-aminophenoxy)-4-bromo- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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